7-bromo-1,2-benzothiazol-3-amine
Overview
Description
7-Bromo-1,3-benzothiazol-2-amine is a heterocyclic compound with the chemical formula C7H5BrN2S . It is synthesized by reacting 2-aminobenzothiazole with aniline in the presence of acid .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular formula of 7-Bromo-1,3-benzothiazol-2-amine is C7H5BrN2S .Mechanism of Action
Benzothiazole derivatives have shown a wide range of biological activities. They have displayed antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .
Safety and Hazards
The safety data sheet for a similar compound, 4-Bromo-1,3-benzothiazol-2-amine, indicates that it is toxic if swallowed and advises against breathing dust/fume/gas/mist/vapors/spray. It also recommends wearing protective gloves/clothing/eye protection/face protection and avoiding contact with skin, eyes, and clothing .
Future Directions
Benzothiazole derivatives have been found to have a wide range of biological activities and medicinal applications. Therefore, the development of novel antibiotics to control resistance problems is crucial . The synthesis of benzothiazole derivatives has seen recent advances, and this research area is expected to continue to grow .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-1,2-benzothiazol-3-amine involves the bromination of 1,2-benzothiazol-3-amine.", "Starting Materials": [ "1,2-benzothiazol-3-amine", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 1,2-benzothiazol-3-amine in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the reaction mixture to quench any unreacted bromine.", "Step 5: Add sodium hydroxide to the reaction mixture to adjust the pH to basic.", "Step 6: Extract the product with a suitable organic solvent and purify by recrystallization." ] } | |
CAS RN |
1820034-73-8 |
Molecular Formula |
C7H5BrN2S |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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